1-Methylindoline
Overview
Description
1-Methylindoline is a type of organic compound . It is a significant heterocyclic system in natural products and drugs . It plays a main role in cell biology .
Synthesis Analysis
Various methodologies for the synthesis of indole and its derivatives in water are described . Different elements ranging from p-block elements, transition metals to lanthanides, along with peptides, surfactants, ionic liquids, and nanoparticles have been used to synthesize either the indole nucleus or its derivatives .
Molecular Structure Analysis
The molecular formula of 1-Methylindoline is C9H11N . The average mass is 133.190 Da and the monoisotopic mass is 133.089142 Da .
Chemical Reactions Analysis
Indoles, both natural and synthetic, show various biologically vital properties . Owing to the importance of this significant ring system, the investigation of novel methods of synthesis have attracted the attention of the chemical community .
Physical And Chemical Properties Analysis
1-Methylindoline is a liquid at 20 degrees Celsius . It has a density of 1.0±0.1 g/cm3 . The boiling point is 223.6±9.0 °C at 760 mmHg . The vapour pressure is 0.1±0.4 mmHg at
Scientific Research Applications
Synthesis and Characterization of Heterocyclic Derivatives
1-Methylindoline and its derivatives serve as precursors in the synthesis of various heterocyclic compounds. The oxidation of 1-amino-2-methylindoline, for example, leads to the formation of new products such as 1-amino-2-methylindole and azo(2-methyl)indoline, which have been isolated and characterized for their thermochemical properties. These compounds are significant in the development of antihypertension drugs and provide insight into reaction mechanisms involving indolic aminonitrenes (Peyrot et al., 2001).
Applications in Organic Synthesis
1-Methylindoline is instrumental in organic synthesis, offering pathways to construct complex molecules. An example is the palladium-catalyzed Sonogashira coupling-carbonylation-hydroamination sequence in phosphonium salt-based ionic liquids, which allows for the efficient synthesis of isoindolin-1-one derivatives. This process tolerates a wide array of functionalized substrates, showcasing the versatility of 1-Methylindoline in facilitating diverse chemical reactions (Cao et al., 2008).
Neuroprotective and Antipsychotic Properties
1-Methylindoline derivatives have been explored for their neuroprotective and potential antipsychotic properties. Studies on 1-Methyl-1,2,3,4-tetrahydroisoquinoline (1MeTIQ) indicate its role in antagonizing the rise in brain dopamine metabolism and glutamate release, aspects relevant to conditions like schizophrenia. Such findings highlight the therapeutic potential of 1-Methylindoline derivatives in neuroprotection and psychiatry (Pietraszek et al., 2009).
Mechanism of Action
- 1-Methylindoline is an indole derivative, which is a significant heterocyclic system found in natural products and drugs .
- The key interactions of the indole nucleus in drugs include:
- The indole motif is privileged in drug discovery, with over 17 marketed indole-containing drugs, many of which are kinase inhibitors .
Target of Action
Mode of Action
properties
IUPAC Name |
1-methyl-2,3-dihydroindole | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11N/c1-10-7-6-8-4-2-3-5-9(8)10/h2-5H,6-7H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FIRXFHJQGIIJDB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCC2=CC=CC=C21 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30237064 | |
Record name | 1H-Indole, dihydromethyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30237064 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
133.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Methylindoline | |
CAS RN |
88475-55-2 | |
Record name | 1H-Indole, dihydromethyl- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0088475552 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1H-Indole, dihydromethyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30237064 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-Methyl-2,3-dihydro-1H-indole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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